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Compound of Interest

N-(2,6-Dimethyl-phenyl)-
Compound Name:
succinamic acid

Cat. No.: B183096

Technical Guide: N-(2,6-Dimethyl-phenyl)-
succinamic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(2,6-Dimethyl-phenyl)-
succinamic acid, including its chemical identity, physicochemical properties, and a detailed
experimental protocol for its synthesis.

Chemical Identity

e IUPAC Name: 4-(2,6-dimethylanilino)-4-oxobutanoic acid[1]

o Systematic Name: 3-[(2,6-dimethylphenyl)-aminocarbonyl]propionic acid[2]
e CAS Number: 24245-01-0[1]

e Synonyms: N-(2,6-Dimethyl-phenyl)-succinamic acid

Physicochemical Properties

The following table summarizes the key physicochemical properties of N-(2,6-Dimethyl-
phenyl)-succinamic acid.
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Property Value Source
Molecular Formula C12H15NOs3 [1]
Molecular Weight 221.25 g/mol [1]
Appearance Solid [1]
Density 1.21 g/cm3 [3]
Boiling Point 424 °C at 760 mmHg [3]
Flash Point 210.2 °C [3]
Refractive Index 1.582 [3]
Vapor Pressure 6.06E-08 mmHg at 25°C [3]
XLogP3 0.8 [3]
Hydrogen Bond Donor Count 2 [3]
Hydrogen Bond Acceptor

C:;untg p 3 3]
Rotatable Bond Count 4 [3]
Topological Polar Surface Area  66.4 A2 [3]

Experimental Protocols
Synthesis of N-(2,6-Dimethyl-phenyl)-succinamic acid[2]
[4]

This protocol details the synthesis of N-(2,6-Dimethyl-phenyl)-succinamic acid from succinic
anhydride and 2,6-dimethylaniline.

Materials:
 Succinic anhydride (0.025 mole)

e 2,6-dimethylaniline (0.025 mole)
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Toluene (45 ml total)

Dilute hydrochloric acid

Water

Procedure:

A solution of succinic anhydride (0.025 mole) in 25 ml of toluene is prepared.

A solution of 2,6-dimethylaniline (0.025 mole) in 20 ml of toluene is prepared separately.

The succinic anhydride solution is treated dropwise with the 2,6-dimethylaniline solution with
constant stirring.

The resulting mixture is stirred for approximately 1 hour and then left to stand for an
additional hour at room temperature to ensure the reaction goes to completion.

The mixture is then treated with dilute hydrochloric acid to remove any unreacted 2,6-
dimethylaniline.

The resulting solid product is filtered under suction.

The solid is washed thoroughly with water to remove unreacted succinic anhydride and any
succinic acid that may have formed.

The final product, N-(2,6-Dimethyl-phenyl)-succinamic acid, is then collected.

Workflow Diagram

The following diagram illustrates the experimental workflow for the synthesis of N-(2,6-

Dimethyl-phenyl)-succinamic acid.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b183096?utm_src=pdf-body
https://www.benchchem.com/product/b183096?utm_src=pdf-body
https://www.benchchem.com/product/b183096?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactant Preparation

Reaction Purification Final Product

Wash with Filtration Wash with N-(2,6-Dimethyl-phenyl)
| dilute HCI Water -succinamic acid

Succinic Anhydride
in Toluene

Reaction

Dropwise Addition i
opwise Additio Completion

& Standing (1 hr)
Stirring (1 hr)

Y

2,6-Dimethylaniline
in Toluene

il

Click to download full resolution via product page

Caption: Synthesis workflow for N-(2,6-Dimethyl-phenyl)-succinamic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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